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Compound of Interest

Compound Name: (+)-Coclaurine hydrochloride

Cat. No.: B10829582 Get Quote

An In-depth Guide to the Synthesis, Pharmacological Activity, and Mechanisms of Action of a

Promising Benzyltetrahydroisoquinoline Alkaloid

Introduction
(+)-Coclaurine hydrochloride, a benzyltetrahydroisoquinoline alkaloid found in various plant

species, has emerged as a molecule of significant interest in pharmacological research. Its

diverse biological activities, including neuropharmacological effects, anti-aging potential, and

anticancer properties, have positioned it as a promising lead compound for drug discovery and

development. This technical guide provides a comprehensive overview of the current scientific

literature on (+)-Coclaurine hydrochloride, with a focus on its chemical synthesis, quantitative

pharmacological data, detailed experimental protocols, and the intricate signaling pathways

through which it exerts its effects. This document is intended to serve as a valuable resource

for researchers, scientists, and drug development professionals engaged in the exploration of

novel therapeutics.

Chemical Properties and Synthesis
(+)-Coclaurine is a chiral molecule with the (R)-configuration. Its hydrochloride salt is generally

favored in research due to its enhanced water solubility and stability compared to the free

base. The core structure of coclaurine is synthesized through the Pictet-Spengler reaction, a

fundamental process in the biosynthesis of numerous isoquinoline alkaloids.
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Synthesis Workflow:

The synthesis of (+)-Coclaurine hydrochloride typically involves the following key steps:
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Effect of (+)-Coclaurine

(+)-Coclaurine
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(+)-Coclaurine
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Seed NSCLC cells
(H1299 or A549)
in 96-well plates

Incubate
for 24h

Treat with (+)-Coclaurine
and/or Cisplatin

Incubate
for 48h
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(0.5 mg/mL)
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for 4h
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Measure absorbance
at 570 nm
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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